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Compound of Interest

Compound Name: Benzyl phenylacetate

Cat. No.: B085878

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This guide provides essential, imnmediate safety
and logistical information for the proper disposal of benzyl phenylacetate, a common
fragrance and flavoring ingredient also used in chemical synthesis. Adherence to these
procedures is critical to protect both laboratory personnel and the environment.

Immediate Safety and Hazard Information

Benzyl phenylacetate is classified as very toxic to aquatic life with long-lasting effects.[1][2]
Therefore, it is imperative to prevent its release into the environment.[1][2] While it is not
classified as a physical or health hazard in terms of immediate toxicity to humans, proper
personal protective equipment (PPE) should always be worn when handling the substance.[1]
This includes safety glasses with side-shields, gloves, and appropriate lab attire.[2] In case of a
spill, all ignition sources should be removed, and the spill should be absorbed with an inert
material like vermiculite or dry sand and placed into a sealed container for disposal.[1][3]

Quantitative Data Summary
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Property Value Reference
CAS Number 102-16-9 [1112]
Molecular Formula C15H1402 [2]
Molecular Weight 226.27 g/mol [2]

Flash Point > 93.3 °C (> 200.0 °F) Closed "

Cup
Acute Oral Toxicity (LD50) > 5,000 mg/kg (Rabbit) [4]
Acute Dermal Toxicity (LD50) > 10,000 mg/kg (Rabbit) [4]

Hazard Classifications Aquatic Acute 1

Step-by-Step Disposal Protocol

The proper disposal of benzyl phenylacetate must be conducted in accordance with local,

regional, national, and international regulations.[1] This substance must be treated as

hazardous waste and disposed of through a licensed disposal company.[2]

Experimental Protocol for Disposal:

» Waste Identification and Segregation:

o Clearly label a dedicated, leak-proof, and sealed container for "Benzyl Phenylacetate

Waste."

o Do not mix benzyl phenylacetate waste with other chemical waste streams unless

explicitly permitted by your institution's environmental health and safety (EHS) office.

o Personal Protective Equipment (PPE):

o Before handling the waste, ensure you are wearing appropriate PPE, including chemical-

resistant gloves (e.g., nitrile), safety glasses with side shields, and a lab coat.

e Waste Collection:
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o Carefully transfer any unused benzyl phenylacetate or materials contaminated with it
(e.g., absorbent paper from spills, contaminated labware) into the designated waste
container.

o Avoid overfilling the container; it is recommended to fill it to no more than 80% of its
capacity.

e Container Sealing and Labeling:
o Securely seal the waste container.

o Ensure the label on the container is complete and accurate, including the chemical name
("Benzyl Phenylacetate"), the associated hazards (e.g., "Hazardous to the Aquatic
Environment"), and the date of accumulation.

e Storage:

o Store the sealed waste container in a designated hazardous waste accumulation area
within the laboratory.

o This area should be well-ventilated and away from incompatible materials such as strong
oxidizing agents and strong bases.[4]

e Arranging for Disposal:

o Contact your institution's EHS office to arrange for the pickup and disposal of the
hazardous waste.

o Provide them with all necessary information about the waste stream.
e Documentation:

o Maintain a record of the amount of benzyl phenylacetate waste generated and the date
of its transfer for disposal, in accordance with your institution's policies and local
regulations.

Disposal Decision Pathway
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The following diagram illustrates the logical workflow for the proper disposal of benzyl
phenylacetate.

Benzyl Phenylacetate Waste Generated

Is the material contaminated
with Benzyl Phenylacetate?

Yes

Collect in a designated,
labeled, and sealed container.

Store in a designated No
hazardous waste area. (Dispose as non-hazardous)

Contact Environmental Health & Safety
for disposal.

Disposal Complete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Safeguarding Research: Proper Disposal of Benzyl
Phenylacetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085878#benzyl-phenylacetate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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